Cas no 1353975-69-5 (4-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-benzonitrile)

• Product Name: 4-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-benzonitrile
• CAS No: 1353975-69-5
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 2162625
• Update Time: 2025-06-11

4-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-benzonitrile
• 4-(((2-Aminoethyl)(cyclopropyl)amino)methyl)benzonitrile
• AM94051
• 4-{[(2-aminoethyl)cyclopropylamino]methyl}-benzonitrile

• Inchi： 1S/C13H17N3/c14-7-8-16(13-5-6-13)10-12-3-1-11(9-15)2-4-12/h1-4,13H,5-8,10,14H2
• InChI Key： LLHSOQGEARCNEW-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(C#N)=CC=1)(CCN)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Topological Polar Surface Area: 53

Additional information on 4-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-benzonitrile

Recent Advances in the Study of 4-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-benzonitrile (CAS: 1353975-69-5)

The compound 4-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-benzonitrile (CAS: 1353975-69-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

One of the key areas of research has been the synthesis and structural optimization of 4-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-benzonitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity while reducing production costs. The researchers employed a novel catalytic system that minimizes side reactions, thereby improving the overall efficiency of the synthesis. This advancement is particularly significant for scaling up production for clinical trials and potential commercialization.

In addition to synthetic improvements, recent investigations have explored the pharmacological profile of this compound. Preclinical studies have indicated that 4-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-benzonitrile exhibits potent activity as a modulator of specific neurotransmitter receptors. These findings suggest potential applications in the treatment of neurological disorders, such as depression and anxiety. Furthermore, the compound's selectivity and low toxicity profile make it a promising candidate for further development.

Another noteworthy study, published in Bioorganic & Medicinal Chemistry Letters (2024), investigated the compound's interactions with various biological targets. Using advanced computational modeling and in vitro assays, the researchers identified key binding sites and elucidated the molecular basis of its activity. These insights are invaluable for designing derivatives with enhanced efficacy and reduced off-target effects. The study also highlighted the compound's potential as a lead molecule for drug discovery programs targeting GPCRs.

Looking ahead, ongoing research is focused on translating these preclinical findings into clinical applications. A phase I clinical trial is currently in the planning stages, aiming to evaluate the safety and pharmacokinetics of 4-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-benzonitrile in healthy volunteers. Additionally, collaborative efforts between academia and industry are underway to explore its therapeutic potential in other indications, such as pain management and neurodegenerative diseases.

In conclusion, the recent advancements in the study of 4-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-benzonitrile underscore its potential as a versatile and promising compound in the pharmaceutical landscape. The improved synthetic methods, detailed pharmacological characterization, and ongoing clinical development efforts collectively highlight its significance. As research progresses, this molecule may pave the way for novel therapeutic interventions, addressing unmet medical needs in various disease areas.